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Compound of Interest

Compound Name: Diallyl succinate

Cat. No.: B105260

For Researchers, Scientists, and Drug Development Professionals

Introduction Diallyl succinate (CAS No. 925-16-6) is a chemical intermediate used in the
synthesis of crosslinked polymers.[1] As with any laboratory chemical, a thorough
understanding of its potential hazards and proper handling procedures is essential to ensure
personnel safety and experimental integrity. This guide provides a comprehensive overview of
the available safety data for diallyl succinate, outlines recommended handling precautions,
and details emergency procedures. Due to the limited availability of specific toxicological data
for this compound, a cautious approach is warranted, incorporating safety protocols based on
its chemical structure and data from related allyl ester compounds.

Chemical and Physical Properties

A summary of the known physical and chemical properties of diallyl succinate is presented
below. This data is crucial for understanding its behavior under various laboratory conditions.
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Property Value Source
CAS Number 925-16-6 [1][2][3]
Molecular Formula C10H1404 [2][3][4]
Molecular Weight 198.22 g/mol [31[5]
Appearance Liquid [6]
Boiling Point 105 °C @ 3 mm Hg [1][2]
Density 1.051 g/mL at 25 °C [1112]
Refractive Index n20/D 1.454 [11[2]

Butanedioic acid, di-2-propenyl
Synonyms ester; Succinic acid, dially! [3B1517]

ester

Hazard Identification and Classification

A comprehensive, officially recognized GHS classification for diallyl succinate is not readily
available in the reviewed literature. However, based on its chemical structure as an allyl ester, it
is prudent to assume potential hazards. Other diallyl compounds, such as diallyl phthalate, are
known skin sensitizers, while diallyl maleate is classified as toxic if swallowed and a skin/eye
irritant.[8] Therefore, diallyl succinate should be handled as a potentially hazardous
substance until specific toxicological data becomes available.

Potential (Unconfirmed) Hazards:

May cause skin irritation or sensitization.

May cause serious eye irritation.

May be harmful if swallowed, inhaled, or in contact with skin.

May cause respiratory irritation.

Safe Handling and Storage Protocols
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Adherence to strict safety protocols is mandatory when working with chemicals of unknown or
incompletely characterized toxicity.

Engineering Controls

o Ventilation: Always handle diallyl succinate in a well-ventilated area. For procedures that
may generate aerosols or vapors, use a certified chemical fume hood.[6]

o Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible
and in close proximity to the workstation.[9]

Personal Protective Equipment (PPE)

The following table outlines the recommended PPE for handling diallyl succinate.

Protection Type Specification Rationale

Safety glasses with side-

shields (conforming to EN166) Protects against splashes and

Eye/Face )
or chemical safety goggles.[9] vapors.
[10]
Chemically resistant gloves
(e.g., nitrile); inspect before
Skin use. A lab coat or chemical- Prevents direct skin contact.

resistant apron should be
worn.[10][11]

Not typically required if

handled in a fume hood. If

ventilation is inadequate, a
Respiratory NIOSH/MSHA approved

respirator with an organic

Prevents inhalation of vapors
or mists.

vapor cartridge is

recommended.[9]

Storage and Incompatibility
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Storage Conditions: Store in a cool, dry, and well-ventilated place.[6] Keep containers tightly
closed to prevent moisture contamination and evaporation.

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.[6]

Caption: Standard workflow for safely handling laboratory chemicals.

First Aid and Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[6]

Skin Contact: Immediately wash the affected area with plenty of soap and water while
removing all contaminated clothing. If skin irritation or a rash occurs, get medical advice.[6]

Eye Contact: Rinse cautiously with water for at least 15 minutes, holding the eyelids open.
Remove contact lenses if present and easy to do. Continue rinsing and seek immediate
medical attention.[9]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a physician or poison
control center immediately.[9]

Spill Response

Containment: Evacuate non-essential personnel. Remove all sources of ignition. Ventilate
the area.

Cleanup: Wear appropriate PPE. Use an inert absorbent material (e.g., sand, silica gel,
universal binder) to soak up the spill.[6] Collect the material and place it in a suitable, closed
container for disposal. Do not allow the chemical to enter drains or waterways.[6][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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